Cas no 863781-14-0 (3-(3,4-dihydroxy-5-methoxyphenyl)propanal)

• Product name: 3-(3,4-dihydroxy-5-methoxyphenyl)propanal
• CAS No: 863781-14-0
• MF: C₁₀H₁₂O₄
• MW: 196.199883460999
• CID: 4252771
• PubChem ID: 86067894

3-(3,4-dihydroxy-5-methoxyphenyl)propanal Chemical and Physical Properties

Names and Identifiers

• Benzenepropanal, 3,4-dihydroxy-5-methoxy-
• 3-(3,4-dihydroxy-5-methoxyphenyl)propanal
• EN300-1798299
• 863781-14-0

• Inchi： InChI=1S/C10H12O4/c1-14-9-6-7(3-2-4-11)5-8(12)10(9)13/h4-6,12-13H,2-3H2,1H3
• InChI Key： ILKRAECJLSFVDF-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 196.07355886Da
• Monoisotopic Mass: 196.07355886Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on 3-(3,4-dihydroxy-5-methoxyphenyl)propanal

Research Briefing on 3-(3,4-dihydroxy-5-methoxyphenyl)propanal (CAS: 863781-14-0) in Chemical Biology and Pharmaceutical Applications

3-(3,4-dihydroxy-5-methoxyphenyl)propanal (CAS: 863781-14-0) is a bioactive phenolic compound that has garnered significant attention in recent years due to its potential therapeutic applications. This compound, characterized by its unique structural features, including a phenylpropanoid backbone with methoxy and dihydroxy substitutions, has been investigated for its antioxidant, anti-inflammatory, and anticancer properties. Recent studies have highlighted its role in modulating key cellular pathways, making it a promising candidate for drug development and nutraceutical applications.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthesis and biological evaluation of 3-(3,4-dihydroxy-5-methoxyphenyl)propanal derivatives. The researchers employed a multi-step synthetic route to optimize the yield and purity of the compound, followed by in vitro assays to assess its bioactivity. The results demonstrated potent inhibitory effects on reactive oxygen species (ROS) production in human endothelial cells, suggesting its potential in treating oxidative stress-related diseases such as atherosclerosis and neurodegenerative disorders.

In another groundbreaking study, researchers from the University of Cambridge investigated the compound's interaction with the NF-κB signaling pathway, a critical regulator of inflammation and immune responses. Using molecular docking and cellular assays, they identified 3-(3,4-dihydroxy-5-methoxyphenyl)propanal as a novel inhibitor of NF-κB activation, with implications for developing anti-inflammatory therapies. The study, published in Nature Chemical Biology in early 2024, also highlighted the compound's selectivity and low cytotoxicity, making it a viable candidate for further preclinical development.

Recent advancements in analytical techniques have also facilitated a deeper understanding of the compound's pharmacokinetics. A 2024 paper in Analytical and Bioanalytical Chemistry reported the development of a high-performance liquid chromatography (HPLC) method for quantifying 3-(3,4-dihydroxy-5-methoxyphenyl)propanal in biological matrices. This method offers high sensitivity and specificity, enabling accurate measurement of the compound's bioavailability and metabolic stability in vivo.

The potential applications of 3-(3,4-dihydroxy-5-methoxyphenyl)propanal extend beyond therapeutics. A 2023 study in Journal of Agricultural and Food Chemistry explored its use as a natural preservative in food products, leveraging its antioxidant properties to extend shelf life. The compound demonstrated efficacy in inhibiting lipid peroxidation and microbial growth, positioning it as a sustainable alternative to synthetic preservatives.

Despite these promising findings, challenges remain in the clinical translation of 3-(3,4-dihydroxy-5-methoxyphenyl)propanal. Issues such as scalability of synthesis, formulation stability, and long-term safety profiles require further investigation. Ongoing research aims to address these gaps, with several pharmaceutical companies expressing interest in collaborative development efforts. As the scientific community continues to unravel the compound's full potential, 3-(3,4-dihydroxy-5-methoxyphenyl)propanal stands as a compelling example of how natural products can inspire innovative solutions in chemical biology and medicine.